Cas no 39718-77-9 ([4-(propylamino)phenyl]acetic acid)

[4-(propylamino)phenyl]acetic acid structure
39718-77-9 structure
Product Name:[4-(propylamino)phenyl]acetic acid
CAS No:39718-77-9
MF:C11H15NO2
MW:193.242303133011
CID:1510957
PubChem ID:38318
Update Time:2025-04-21

[4-(propylamino)phenyl]acetic acid Chemical and Physical Properties

Names and Identifiers

    • [4-(propylamino)phenyl]acetic acid
    • 39718-77-9
    • (4-Propylaminophenyl)acetic acid
    • SCHEMBL11038206
    • ACETIC ACID, 2-(p-(PROPYLAMINO)PHENYL)-
    • BRN 2364264
    • DTXSID80192795
    • 4-(Propylamino)benzeneacetic acid
    • Acide propylamino-4 phenylacetique [French]
    • Acide propylamino-4 phenylacetique
    • Benzeneacetic acid, 4-(propylamino)-
    • Inchi: 1S/C11H15NO2/c1-2-7-12-10-5-3-9(4-6-10)8-11(13)14/h3-6,12H,2,7-8H2,1H3,(H,13,14)
    • InChI Key: SSNZERKMCQLMNH-UHFFFAOYSA-N
    • SMILES: OC(CC1C=CC(=CC=1)NCCC)=O

Computed Properties

  • Exact Mass: 193.11035
  • Monoisotopic Mass: 193.110278721g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 5
  • Complexity: 174
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.5
  • Topological Polar Surface Area: 49.3Ų

Experimental Properties

  • PSA: 49.33
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